Cas no 56242-68-3 ( )
structure
Product Name:
CAS No:56242-68-3
MF:C9H9ClN2S
MW:212.699159383774
CID:945099
PubChem ID:304824
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-4,5-dihydro-1,3-thiazol-2-amine
- AC1L75S6
- DivK1c_002094
- HMS557P20
- Maybridge1_005806
- MolPort-002-912-008
- MolPort-019-780-250
- NSC201528
- STL265342
- DTXSID20308030
- AKOS008946847
- DS-001919
- CCG-249654
- NSC-201528
- 56242-68-3
- CDS1_001054
-
-
- Inchi： 1S/C9H9ClN2S/c10-7-1-3-8(4-2-7)12-9-11-5-6-13-9/h1-4H,5-6H2,(H,11,12)
- InChI Key： DTABQBJFJXOQIQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NC1=NCCS1
Computed Properties
- Exact Mass: 212.01767
- Monoisotopic Mass: 212.0174972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 24.39
Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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